Hydroalumination of dialkynylgermanes—synthesis of alkenyl–alkynylgermanes with intramolecular aluminium–carbon interactions†‡

New Journal of Chemistry Pub Date: 2010-04-23 DOI: 10.1039/C0NJ00050G

Abstract

Reactions of dialkylaluminium hydrides, R2AlH [R = CH2CMe3, CMe3, CH(SiMe3)2], with di(phenylethynyl)germanes, R2Ge(C[triple bond, length as m-dash]C–C6H5)2 [R = CH3 (1), C6H5 (2)], afforded mixed alkenyl–alkynylgermanes, R2Ge(C[triple bond, length as m-dash]C–C6H5)[C(AlR2)[double bond, length as m-dash]C(H)–C6H5] (3 to 7), by hydroalumination of one of the C[triple bond, length as m-dash]C triple bonds. In all cases the cis-arrangement of the Al and H atoms across the resulting C[double bond, length as m-dash]C double bond was observed. Crystal structure determinations revealed relatively strong intramolecular bonding interactions between the coordinatively-unsaturated aluminium atoms and the α-carbon atoms of the intact triple bonds bearing a partial negative charge. This interaction is only prevented by application of the very bulky bis(trimethylsilyl)methyl substituent.

Graphical abstract: Hydroalumination of dialkynylgermanes—synthesis of alkenyl–alkynylgermanes with intramolecular aluminium–carbon interactions
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